Benzyl-adenosine monophosphate
Benzyl-adenosine monophosphate
IST5-002 is a potent inhibitor of Stat5a/b with therapeutic potential for prostate cancer and chronic myeloid leukemia.
Brand Name:
Vulcanchem
CAS No.:
1492-18-8
VCID:
VC0531007
InChI:
InChI=1S/C17H20N5O7P/c23-13-11(7-28-30(25,26)27)29-17(14(13)24)22-9-21-12-15(19-8-20-16(12)22)18-6-10-4-2-1-3-5-10/h1-5,8-9,11,13-14,17,23-24H,6-7H2,(H,18,19,20)(H2,25,26,27)/t11-,13-,14-,17-/m1/s1
SMILES:
C1=CC=C(C=C1)CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)COP(=O)(O)O)O)O
Molecular Formula:
C17H20N5O7P
Molecular Weight:
437.3 g/mol
Benzyl-adenosine monophosphate
CAS No.: 1492-18-8
Inhibitors
VCID: VC0531007
Molecular Formula: C17H20N5O7P
Molecular Weight: 437.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1492-18-8 |
---|---|
Product Name | Benzyl-adenosine monophosphate |
Molecular Formula | C17H20N5O7P |
Molecular Weight | 437.3 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-[6-(benzylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
Standard InChI | InChI=1S/C17H20N5O7P/c23-13-11(7-28-30(25,26)27)29-17(14(13)24)22-9-21-12-15(19-8-20-16(12)22)18-6-10-4-2-1-3-5-10/h1-5,8-9,11,13-14,17,23-24H,6-7H2,(H,18,19,20)(H2,25,26,27)/t11-,13-,14-,17-/m1/s1 |
Standard InChIKey | DWVANBHPEPSMOV-LSCFUAHRSA-N |
Isomeric SMILES | C1=CC=C(C=C1)CNC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)COP(=O)(O)O)O)O |
SMILES | C1=CC=C(C=C1)CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)COP(=O)(O)O)O)O |
Canonical SMILES | C1=CC=C(C=C1)CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)COP(=O)(O)O)O)O |
Appearance | Solid powder |
Description | IST5-002 is a potent inhibitor of Stat5a/b with therapeutic potential for prostate cancer and chronic myeloid leukemia. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | IST5-002; IST5 002; IST5002; Benzyl-AMP; N6-Benzyladenosine-5'-phosphate; |
Reference | 1: Liao Z, Gu L, Vergalli J, Mariani SA, De Dominici M, Lokareddy RK, Dagvadorj A, Purushottamachar P, McCue PA, Trabulsi E, Lallas CD, Gupta S, Ellsworth E, Blackmon S, Ertel A, Fortina P, Leiby B, Xia G, Rui H, Hoang DT, Gomella LG, Cingolani G, Njar V, Pattabiraman N, Calabretta B, Nevalainen MT. Structure-Based Screen Identifies a Potent Small Molecule Inhibitor of Stat5a/b with Therapeutic Potential for Prostate Cancer and Chronic Myeloid Leukemia. Mol Cancer Ther. 2015 Aug;14(8):1777-93. doi: 10.1158/1535-7163.MCT-14-0883. Epub 2015 May 29. PubMed PMID: 26026053; PubMed Central PMCID: PMC4547362. |
PubChem Compound | 59310 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume